Cas no 65869-66-1 (3-(2-Hydroxyethyl)-1,1-dimethylurea)

3-(2-Hydroxyethyl)-1,1-dimethylurea is a substituted urea derivative featuring a hydroxyethyl functional group attached to a dimethylurea backbone. This compound is of interest in organic synthesis and industrial applications due to its dual reactivity, combining the properties of a urea moiety with the versatility of a hydroxyl group. It serves as a precursor or intermediate in the production of specialty chemicals, including resins, adhesives, and cross-linking agents. The presence of the hydroxyethyl group enhances solubility in polar solvents, facilitating its use in aqueous formulations. Its stability and controlled reactivity make it suitable for applications requiring precise chemical modifications.
3-(2-Hydroxyethyl)-1,1-dimethylurea structure
65869-66-1 structure
Product name:3-(2-Hydroxyethyl)-1,1-dimethylurea
CAS No:65869-66-1
MF:C5H12N2O2
MW:132.160981178284
CID:962702

3-(2-Hydroxyethyl)-1,1-dimethylurea Chemical and Physical Properties

Names and Identifiers

    • urea, n-(2-hydroxyethyl)-n,n-dimethyl- (9ci)
    • 3-(2-hydroxyethyl)-1,1-dimethylurea
    • n,n-dimethyl-n'-(2-hydroxyethyl)urea
    • N'-(2-Hydroxyethyl)-N,N-dimethylurea
    • Urea, N'-(2-hydroxyethyl)-N,N-dimethyl-
    • Z208334210
    • 3-(2-Hydroxyethyl)-1,1-dimethylurea
    • Inchi: 1S/C5H12N2O2/c1-7(2)5(9)6-3-4-8/h8H,3-4H2,1-2H3,(H,6,9)
    • InChI Key: CZLBNWYGPWGFEF-UHFFFAOYSA-N
    • SMILES: OCCNC(N(C)C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 93
  • Topological Polar Surface Area: 52.6

3-(2-Hydroxyethyl)-1,1-dimethylurea Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-262293-2.5g
3-(2-hydroxyethyl)-1,1-dimethylurea
65869-66-1 95%
2.5g
$1454.0 2024-06-18
Enamine
EN300-262293-0.5g
3-(2-hydroxyethyl)-1,1-dimethylurea
65869-66-1 95%
0.5g
$579.0 2024-06-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1313985-2.5g
3-(2-Hydroxyethyl)-1,1-dimethylurea
65869-66-1 95%
2.5g
¥36640.00 2024-05-05
Enamine
EN300-262293-10.0g
3-(2-hydroxyethyl)-1,1-dimethylurea
65869-66-1 95%
10.0g
$3191.0 2024-06-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1313985-50mg
3-(2-Hydroxyethyl)-1,1-dimethylurea
65869-66-1 95%
50mg
¥3732.00 2024-05-05
Aaron
AR00FXY8-100mg
Urea, N-(2-hydroxyethyl)-N,N-dimethyl- (9CI)
65869-66-1 95%
100mg
$379.00 2025-01-24
Aaron
AR00FXY8-250mg
Urea, N-(2-hydroxyethyl)-N,N-dimethyl- (9CI)
65869-66-1 95%
250mg
$530.00 2025-01-24
1PlusChem
1P00FXPW-5g
Urea, N-(2-hydroxyethyl)-N,N-dimethyl- (9CI)
65869-66-1 95%
5g
$2427.00 2025-02-27
1PlusChem
1P00FXPW-10g
Urea, N-(2-hydroxyethyl)-N,N-dimethyl- (9CI)
65869-66-1 95%
10g
$4006.00 2024-04-22
A2B Chem LLC
AH42740-250mg
Urea, N-(2-hydroxyethyl)-N,N-dimethyl- (9CI)
65869-66-1 95%
250mg
$422.00 2024-04-19

Additional information on 3-(2-Hydroxyethyl)-1,1-dimethylurea

Introduction to 3-(2-Hydroxyethyl)-1,1-dimethylurea (CAS No. 65869-66-1)

3-(2-Hydroxyethyl)-1,1-dimethylurea, identified by its Chemical Abstracts Service (CAS) number 65869-66-1, is a versatile organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its urea functional group and hydroxyethyl side chain, exhibits unique chemical properties that make it valuable in various applications, particularly in drug development and bioorganic synthesis.

The molecular structure of 3-(2-Hydroxyethyl)-1,1-dimethylurea consists of a central urea moiety connected to a 2-hydroxyethyl group and a dimethylamino group. This configuration imparts both hydrophilic and lipophilic characteristics to the molecule, enhancing its solubility in both polar and non-polar solvents. Such properties are highly advantageous in formulating pharmaceuticals, where optimal solubility is critical for bioavailability and efficacy.

In recent years, 3-(2-Hydroxyethyl)-1,1-dimethylurea has been explored as a key intermediate in the synthesis of various bioactive molecules. Its ability to act as a precursor for heterocyclic compounds has made it particularly interesting for medicinal chemists. For instance, researchers have utilized this compound to develop novel inhibitors targeting enzyme-catalyzed reactions relevant to metabolic disorders. The hydroxyl group in the side chain provides a site for further functionalization, allowing for the creation of derivatives with tailored biological activities.

One of the most compelling aspects of 3-(2-Hydroxyethyl)-1,1-dimethylurea is its role in the development of enzyme inhibitors. Enzymes play a crucial role in numerous biological pathways, and inhibiting their activity can lead to therapeutic benefits. Studies have demonstrated that derivatives of this compound can selectively interact with specific enzymatic targets, modulating their activity without significant off-target effects. This selectivity is essential for developing drugs with high efficacy and minimal side effects.

The pharmaceutical industry has shown particular interest in 3-(2-Hydroxyethyl)-1,1-dimethylurea due to its potential as a scaffold for drug discovery. Its structural features allow for easy modification, enabling researchers to fine-tune its properties for specific therapeutic applications. For example, modifications at the hydroxyl group can enhance binding affinity to biological targets, while the dimethylamino group can improve metabolic stability. These attributes make it an attractive candidate for further exploration in lead optimization programs.

Recent advancements in computational chemistry have further highlighted the significance of 3-(2-Hydroxyethyl)-1,1-dimethylurea. Molecular modeling studies have revealed that this compound can form stable complexes with various biomolecules, including proteins and nucleic acids. These interactions are critical for understanding its mechanism of action and predicting its behavior in biological systems. Such insights are invaluable for designing more effective drugs and improving existing therapies.

Beyond its pharmaceutical applications, 3-(2-Hydroxyethyl)-1,1-dimethylurea has found utility in other areas of chemical research. Its reactivity makes it a valuable building block for synthesizing complex organic molecules. Researchers have employed this compound in the preparation of polymers, coatings, and specialty chemicals where its unique structural features contribute to enhanced performance characteristics.

The synthesis of 3-(2-Hydroxyethyl)-1,1-dimethylurea itself is an area of active investigation. Chemists have developed efficient synthetic routes that minimize waste and maximize yield. These methods often involve multi-step reactions that require careful optimization to ensure high purity and scalability. Advances in green chemistry principles have also influenced these synthetic strategies, emphasizing sustainability and environmental responsibility.

In conclusion,3-(2-Hydroxyethyl)-1,1-dimethylurea (CAS No. 65869-66-1) is a multifaceted compound with significant potential across multiple domains of chemical research and pharmaceutical development. Its unique structural features and versatile reactivity make it a valuable tool for scientists working on drug discovery, enzyme inhibition, and material science. As research continues to uncover new applications for this compound,3-(2-Hydroxyethyl)-1,1-dimethylurea is poised to remain at the forefront of innovation in the chemical sciences.

Recommend Articles

Recommended suppliers
pengshengyue
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
pengshengyue
上海贤鼎生物科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海贤鼎生物科技有限公司
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HUNAN  CHEMFISH PHARMACEUTICAL CO.,LTD